2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole

• IUPAC Name: 2-methyl-1-(phenylsulfanylmethyl)benzimidazole
• InChI: InChI=1S/C15H14N2S/c1-12-16-14-9-5-6-10-15(14)17(12)11-18-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: BHTMVLRRQFEPEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CSC3=CC=CC=C3
• Molecular Formula: C15H14N2S
• Molecular Weight: 254.4 g/mol

Description

2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole is a chemical compound that has been widely studied for its potential applications in various scientific fields. This compound is also known as TFMPP and has been used in research studies to investigate its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole is not fully understood, but it is believed to act as a partial agonist of serotonin receptors. This compound has been shown to bind to several types of serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT2C receptors. It has also been shown to inhibit the reuptake of serotonin, leading to increased levels of serotonin in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole are complex and varied. This compound has been shown to have both stimulatory and inhibitory effects on the central nervous system, depending on the dose and the specific serotonin receptor subtype it binds to. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in some studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole in lab experiments is its ability to selectively bind to specific serotonin receptor subtypes. This allows researchers to investigate the role of these receptors in various physiological and behavioral processes. However, one limitation of using this compound is its potential for off-target effects and toxicity at high doses.

Future Directions

There are several future directions for research on 2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole. One direction is to investigate its potential as a therapeutic agent for various psychiatric and neurological disorders. Another direction is to further elucidate its mechanism of action and its effects on specific serotonin receptor subtypes. Additionally, future research could explore the potential use of this compound as a tool for investigating the role of serotonin receptors in various physiological processes.

Synthesis Methods

The synthesis of 2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole involves the reaction of 2-amino-5-methylbenzothiazole with phenyl chloromethyl sulfide. This reaction is carried out in the presence of a base such as sodium hydride and a solvent such as dimethylformamide. The resulting product is then purified by recrystallization to obtain pure 2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole.

Scientific Research Applications

2-Methyl-1-[(phenylsulfanyl)methyl]-1H-1,3-benzodiazole has been used in various scientific research studies, including pharmacology, neuroscience, and medicinal chemistry. This compound has been studied for its potential use as a therapeutic agent for various diseases, including anxiety, depression, and schizophrenia. It has also been used in studies investigating the mechanism of action of serotonin receptors and their role in regulating mood and behavior.